![molecular formula C10H15BrClNO B3078546 (5-Bromo-2-ethoxybenzyl)methylamine hydrochloride CAS No. 1052508-19-6](/img/structure/B3078546.png)
(5-Bromo-2-ethoxybenzyl)methylamine hydrochloride
Overview
Description
“(5-Bromo-2-ethoxybenzyl)methylamine hydrochloride” is a chemical compound with the CAS Number: 1052508-19-6 . Its molecular weight is 280.59 and its IUPAC name is (5-bromo-2-ethoxyphenyl)-N-methylmethanamine hydrochloride . It is a solid at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H14BrNO.ClH/c1-3-13-10-5-4-9(11)6-8(10)7-12-2;/h4-6,12H,3,7H2,1-2H3;1H . This code provides a unique representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
“this compound” is a solid at room temperature . It has a molecular weight of 280.59 .Scientific Research Applications
Pharmacological Potential
- (5-Bromo-2-ethoxybenzyl)methylamine hydrochloride and similar derivatives have been explored for their pharmacological activities. Chapman et al. (1971) synthesized various bromomethyl compounds, including 5-bromo derivatives, examining their preliminary pharmacological properties (Chapman, Clarke, Gore, & Sharma, 1971).
Chemical Synthesis and Characterization
- Hirokawa, Horikawa, & Kato (2000) described an efficient synthesis of a compound closely related to this compound, highlighting its relevance in chemical research and potential pharmaceutical applications (Hirokawa, Horikawa, & Kato, 2000).
Application in Photosensitizers
- The compound's derivatives have been examined for their role in photodynamic therapy. Pişkin, Canpolat, & Öztürk (2020) investigated a new zinc phthalocyanine substituted with a derivative of (5-Bromo-2-ethoxybenzyl)methylamine, assessing its potential in cancer treatment through photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).
Antimicrobial Properties
- Xu et al. (2003) isolated bromophenols, structurally similar to (5-Bromo-2-ethoxybenzyl)methylamine, from marine algae, studying their antibacterial properties, which could have implications for medical research and drug development (Xu, Fan, Yan, Li, Niu, & Tseng, 2003).
In Vivo Metabolism Studies
- Although not directly related to (5-Bromo-2-ethoxybenzyl)methylamine, Kanamori et al. (2002) studied the in vivo metabolism of a structurally similar compound, providing insights into how such compounds are metabolized and their potential biological effects (Kanamori, Inoue, Iwata, Ohmae, & Kishi, 2002).
Vibrational Spectroscopy Analysis
- Dunkers & Ishida (1995) analyzed the vibrational spectra of a compound analogous to (5-Bromo-2-ethoxybenzyl)methylamine, contributing to the understanding of such compounds' chemical properties (Dunkers & Ishida, 1995).
Safety and Hazards
properties
IUPAC Name |
1-(5-bromo-2-ethoxyphenyl)-N-methylmethanamine;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14BrNO.ClH/c1-3-13-10-5-4-9(11)6-8(10)7-12-2;/h4-6,12H,3,7H2,1-2H3;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IPJTYRVDOAGJER-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)Br)CNC.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15BrClNO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.59 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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